Cas no 57057-60-0 (Acetic acid,2-(2-chloro-6-methylphenoxy)-, ethyl ester)

• Product Name: Acetic acid,2-(2-chloro-6-methylphenoxy)-, ethyl ester
• CAS No: 57057-60-0
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 379638
• PubChem ID: 302721
• Update Time: 2025-04-19

Acetic acid,2-(2-chloro-6-methylphenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(2-chloro-6-methylphenoxy)-, ethyl ester
• ethyl 2-(2-chloro-6-methylphenoxy)acetate
• AC1L7154
• NSC190432
• NSC-190432
• Aceticacid, (2-chloro-6-methylphenoxy)-, ethyl ester (9CI)
• NSC 190432
• 57057-60-0
• DTXSID20307225

• Inchi： 1S/C11H13ClO3/c1-3-14-10(13)7-15-11-8(2)5-4-6-9(11)12/h4-6H,3,7H2,1-2H3
• InChI Key： FIIITIRQQDNNIH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1OCC(=O)OCC

Computed Properties

• Exact Mass: 228.05539
• Monoisotopic Mass: 228.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.174
• Boiling Point: 298.3°C at 760 mmHg
• Flash Point: 117.4°C
• Refractive Index: 1.511
• PSA: 35.53
• LogP: 2.59030